Cas no 1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline structure
1082947-07-6 structure
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6
C15H18BNO2
255.11992
MFCD09834869
1056024
25104972

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Properties

Names and Identifiers

    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • AKOS015920393
    • 1082947-07-6
    • 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl) isoquinoline
    • SCHEMBL1982485
    • DTXSID10648710
    • SIHZUSQPCJZIQR-UHFFFAOYSA-N
    • CS-0107131
    • DB-197335
    • D76698
    • +Expand
    • MFCD09834869
    • SIHZUSQPCJZIQR-UHFFFAOYSA-N
    • InChI=1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-10H,1-4H3
    • CC1(C)C(C)(C)OB(C2=CC=C3C=CN=CC3=C2)O1

Computed Properties

  • 255.1430590g/mol
  • 0
  • 3
  • 1
  • 255.1430590g/mol
  • 19
  • 329
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 31.4Ų

Experimental Properties

  • 1.10±0.1 g/cm3 (20 ºC 760 Torr),

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00HBLM-100mg
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95+%
100mg
$152.00
A2B Chem LLC
AI07386-100mg
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95+%
100mg
$132.00
Aaron
AR00HBTY-100mg
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95%
100mg
$157.00
Alichem
A189004284-5g
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95%
5g
$1246.44 2023-09-04
Ambeed
A314186-100mg
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95+%
100mg
$167.0 2024-06-02
Chemenu
CM133767-1g
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95 %
1g
$366 2021-08-05
eNovation Chemicals LLC
Y0977674-5g
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95%
5g
$1450 2022-05-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10595-1G
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95%
1g
¥ 2,560.00 2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1177771-1g
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1082947-07-6 95+%
1g
¥3351.00 2024-08-09

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082947-07-6)7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
A895291
99%/99%/99%
100mg/250mg/1g
150.0/243.0/636.0